Cas no 64165-98-6 (3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]-)

3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]- structure
64165-98-6 structure
Product Name:3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]-
CAS No:64165-98-6
MF:C13H10O2S
MW:230.282302379608
CID:499567
PubChem ID:10263246
Update Time:2025-07-14

3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]-
    • Echinoynethiophene A
    • 6-[5-(1-Propyn-1-yl)-2-thienyl]-3,5-hexadiyne-1,2-diol
    • 3,5-Hexadiyne-1,2-diol,6-[5-(1-propynyl)-2-thienyl]- (9CI)
    • Thiophene A diol
    • ThiopheneE
    • [ "" ]
    • Thiophene E
    • ECHIYNETHIOPHENE A
    • 64165-98-6
    • Echinoynethiophene A; Thiophene A dio
    • FS-8915
    • 6-(5-(Prop-1-yn-1-yl)thiophen-2-yl)hexa-3,5-diyne-1,2-diol
    • AKOS032948533
    • 6-(5-prop-1-ynylthiophen-2-yl)hexa-3,5-diyne-1,2-diol
    • 6-[5-(PROP-1-YN-1-YL)THIOPHEN-2-YL]HEXA-3,5-DIYNE-1,2-DIOL
    • Inchi: 1S/C13H10O2S/c1-2-5-12-8-9-13(16-12)7-4-3-6-11(15)10-14/h8-9,11,14-15H,10H2,1H3
    • InChI Key: WFTNGUFZSYFSLQ-UHFFFAOYSA-N
    • SMILES: S1C(C#CC)=CC=C1C#CC#CC(CO)O

Computed Properties

  • Exact Mass: 230.04000
  • Monoisotopic Mass: 230.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 473.1±45.0 °C at 760 mmHg
  • Flash Point: 239.9±28.7 °C
  • PSA: 68.70000
  • LogP: 0.82760
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]- Security Information

3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]- Pricemore >>

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